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Compound of Interest

Compound Name: (2-(Methylamino)phenyl)methanol

Cat. No.: B1346500

This guide provides critical safety and logistical information for the handling and disposal of (2-
(Methylamino)phenyl)methanol, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and
minimizing risk.

(2-(Methylamino)phenyl)methanol is classified as a substance that is harmful if swallowed,

causes skin irritation, can result in serious eye damage, and may cause respiratory irritation.[1]

[2]

Personal Protective Equipment (PPE)

When handling (2-(Methylamino)phenyl)methanol, the following personal protective
equipment is mandatory to prevent exposure.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1346500?utm_src=pdf-interest
https://www.benchchem.com/product/b1346500?utm_src=pdf-body
https://www.benchchem.com/product/b1346500?utm_src=pdf-body
https://www.benchchem.com/product/b1346500?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methylamino_phenyl_methanol
https://aksci.com/sds/3871CY_SDS.pdf
https://www.benchchem.com/product/b1346500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Equipment Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

Protects against splashes and
vapors that can cause severe

eye damage.[3][4]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, butyl rubber), a lab
coat, and, if necessary, a
chemical-resistant apron or

coveralls.

Prevents skin contact which
can cause irritation.[3][4][5]
Gloves should be inspected
before use and changed

immediately if contaminated.[3]

[6]

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood.[3][6] If exposure
limits are exceeded or irritation
is experienced, a full-face
respirator with an appropriate
cartridge is necessary.[3] For
significant vapor exposure, a
supplied-air respirator (SAR) or
self-contained breathing
apparatus (SCBA) is

recommended.[7]

Protects against inhalation of
vapors which can cause

respiratory tract irritation.[1][2]

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Engineering Controls:

standard for handling this substance.[3][6]

Remove all sources of ignition from the handling area.[3]

Ensure a safety shower and eyewash station are readily accessible in the work area.[8]

Work should be conducted in a well-ventilated area, with a chemical fume hood being the
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2. Handling the Chemical:

Do not breathe in vapors or mists.[9]

ventilated place.[3][6]

3. Emergency and First Aid Measures:

Avoid contact with skin, eyes, and clothing.[3][9]

Use non-sparking tools to prevent ignition.[3]

When not in use, keep the container tightly closed and stored in a cool, dry, and well-

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to lift the upper
and lower eyelids.[8][10] Seek immediate

medical attention.[8]

Skin Contact

Take off all contaminated clothing immediately.
[3] Wash the affected skin area with soap and
plenty of water.[3][8][10] If skin irritation persists,

seek medical attention.[8]

Move the individual to fresh air.[3][8][10] If
breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration,

Inhalation ) T
but avoid mouth-to-mouth resuscitation if the
substance was ingested or inhaled.[3][9] Seek
immediate medical attention.[9]
Do NOT induce vomiting. Rinse the mouth with
i water.[11] Never give anything by mouth to an
Ingestion

unconscious person.[6] Call a poison center or

doctor for immediate medical advice.

Disposal Plan
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Chemical waste must be handled and disposed of in accordance with all local, state, and
federal regulations.

1. Waste Collection:

¢ (2-(Methylamino)phenyl)methanol and any materials contaminated with it should be
collected in a designated, properly labeled, and sealed hazardous waste container.

e Do not mix with incompatible waste streams.
2. Storage of Waste:

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.

o Ensure the waste container is kept closed when not in use.
3. Final Disposal:
o Dispose of the chemical waste through a licensed hazardous waste disposal company.

e Do not dispose of this chemical down the drain or in general trash.

Workflow for Safe Handling

Click to download full resolution via product page

Caption: Workflow for the safe handling of (2-(Methylamino)phenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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